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Compound of Interest

Compound Name: Caffeic acid-pYEEIE TFA

Cat. No.: B15623830 Get Quote

Application Notes and Protocols for Caffeic
acid-pYEEIE TFA
For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the reconstitution, storage, and long-

term use of Caffeic acid-pYEEIE TFA, a non-phosphopeptide inhibitor of the Lck SH2 domain.

Product Information
Property Value

Full Name Caffeic acid-pYEEIE TFA

Molecular Formula C₄₁H₅₁F₃N₅O₂₁P

Appearance White to off-white solid

Mechanism of Action

Binds with high affinity to the GST-Lck-SH2

domain, inhibiting its function in T-cell receptor

signaling.[1]

Reconstitution of Lyophilized Powder
It is recommended to bring the lyophilized Caffeic acid-pYEEIE TFA powder and the desired

solvent to room temperature before reconstitution.
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Recommended Solvent:

Sterile deionized water: Caffeic acid-pYEEIE TFA is soluble in water. For a 25 mg/mL stock

solution, ultrasonic treatment may be necessary to ensure complete dissolution.[1]

Protocol for Reconstituting to a 10 mM Stock Solution:

Equilibrate the vial of lyophilized Caffeic acid-pYEEIE TFA to room temperature.

Add the appropriate volume of sterile deionized water to the vial to achieve a 10 mM

concentration. For example, to a 1 mg vial, add 96.35 µL of water.

Gently vortex or sonicate the vial until the powder is completely dissolved.

Visually inspect the solution to ensure there are no particulates. If particulates are present,

the solution can be filtered through a 0.22 µm sterile filter.[1]

Aliquot the stock solution into single-use volumes to avoid repeated freeze-thaw cycles.

Storage and Stability
Proper storage is crucial to maintain the integrity and activity of Caffeic acid-pYEEIE TFA.

Form
Storage
Temperature

Duration Notes

Lyophilized Powder -20°C 1 month
Store in a desiccator,

protected from light.[1]

-80°C 6 months
Store in a desiccator,

protected from light.[1]

Stock Solution in

Water
-20°C 1 month

Aliquot to avoid

freeze-thaw cycles.[1]

-80°C 6 months
Aliquot to avoid

freeze-thaw cycles.[1]

Stability in Biological Buffers:
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While specific stability data for Caffeic acid-pYEEIE TFA in various biological buffers is not

extensively available, general considerations for peptide-like molecules with TFA salts suggest

that stability can be influenced by pH and the presence of enzymes. It is advisable to prepare

fresh working solutions in your buffer of choice for each experiment. If long-term storage of a

working solution is necessary, it is recommended to perform a stability test by comparing the

activity of the stored solution to a freshly prepared one.

Signaling Pathway
Caffeic acid-pYEEIE TFA acts as an inhibitor of the Lymphocyte-specific protein tyrosine

kinase (Lck) by binding to its Src Homology 2 (SH2) domain. The Lck SH2 domain is crucial for

the propagation of the T-cell receptor (TCR) signaling cascade.[2][3] By binding to the Lck SH2

domain, Caffeic acid-pYEEIE TFA prevents its interaction with phosphorylated tyrosine

residues on other signaling proteins, thereby disrupting the downstream signaling pathway that

leads to T-cell activation.
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Caption: Lck Signaling Pathway Inhibition.
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Experimental Protocols
In Vitro Lck Kinase Assay
This protocol is designed to assess the inhibitory activity of Caffeic acid-pYEEIE TFA on Lck

kinase activity in a cell-free system. A common method is to measure the phosphorylation of a

substrate peptide by recombinant Lck.

Materials:

Recombinant active Lck enzyme

Kinase buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 2 mM DTT, 0.01%

Tween-20)

Lck substrate peptide (e.g., a poly-Glu-Tyr peptide)

ATP

Caffeic acid-pYEEIE TFA stock solution

ADP-Glo™ Kinase Assay Kit (Promega) or similar detection reagent

White, opaque 96-well plates

Plate reader capable of measuring luminescence

Protocol:

Prepare Reagents:

Prepare a serial dilution of Caffeic acid-pYEEIE TFA in kinase buffer.

Prepare a solution of Lck enzyme in kinase buffer.

Prepare a solution of the substrate peptide and ATP in kinase buffer.

Assay Setup:
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To each well of a 96-well plate, add 5 µL of the Caffeic acid-pYEEIE TFA dilution or

vehicle control (e.g., water).

Add 10 µL of the Lck enzyme solution to each well.

Incubate the plate at room temperature for 15 minutes to allow the inhibitor to bind to the

enzyme.

Initiate Kinase Reaction:

Add 10 µL of the substrate/ATP mixture to each well to start the reaction.

Incubate the plate at 30°C for 1 hour.

Detect Kinase Activity:

Stop the reaction and measure the amount of ADP produced using the ADP-Glo™ Kinase

Assay Kit according to the manufacturer's instructions.

Data Analysis:

Determine the percentage of inhibition for each concentration of Caffeic acid-pYEEIE
TFA.

Plot the percent inhibition against the log of the inhibitor concentration and fit the data to a

dose-response curve to calculate the IC₅₀ value.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b15623830?utm_src=pdf-body
https://www.benchchem.com/product/b15623830?utm_src=pdf-body
https://www.benchchem.com/product/b15623830?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15623830?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Prepare Reagents
(Inhibitor, Enzyme, Substrate/ATP)

Add Inhibitor/Vehicle
to 96-well plate Add Lck Enzyme Pre-incubate Initiate Reaction

(Add Substrate/ATP) Incubate Detect ADP Production Analyze Data (IC50)

Seed Jurkat Cells

Pre-treat with
Caffeic acid-pYEEIE TFA

Stimulate with
anti-CD3/anti-CD28

Incubate for 24h

Measure Endpoint
(e.g., IL-2 ELISA or Luciferase) Assess Cell Viability

Data Analysis (IC50)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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